6,8-bis(chloromethyl)-3,4-dihydro-2H-1-benzopyran

• IUPAC Name: 6,8-bis(chloromethyl)-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C11H12Cl2O/c12-6-8-4-9-2-1-3-14-11(9)10(5-8)7-13/h4-5H,1-3,6-7H2
• InChI Key: DFRZTGYWHPDJMA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=CC(=C2)CCl)CCl)OC1
• Molecular Formula: C11H12Cl2O
• Molecular Weight: 231.11 g/mol

Description

6,8-bis(chloromethyl)-3,4-dihydro-2H-1-benzopyran (6,8-BCMB) is an organic compound with a unique structure and a variety of potential applications in the scientific research community. It is a substituted benzopyran, a type of heterocyclic compound containing both a benzene ring and a pyran ring. 6,8-BCMB has been studied for its potential use in synthesizing other compounds, as a pharmaceutical agent, and for its biochemical and physiological effects.

Scientific Research Applications

• Medicinal Chemistry and Drug Development

  • Results : In vitro and in vivo studies demonstrate inhibition of tumor cell growth and viral replication. Quantitative data on IC50 values and cytotoxicity profiles are essential for assessing efficacy.

• Materials Science and Polymer Chemistry

  • Results : Tailored polymers exhibit controlled drug release, improved adhesion, or enhanced sensing capabilities.

• Organic Synthesis and Natural Product Derivatives

  • Results : Enhanced antioxidant, anti-inflammatory, or enzyme inhibitory effects are observed in the derivatives.

• Photophysics and Luminescent Materials

  • Results : Luminescent materials with tunable emission wavelengths are developed for applications in displays, sensors, and imaging.

• Environmental Chemistry and Water Treatment

  • Results : The compound shows promise as an adsorbent or photocatalyst for water treatment.

• Coordination Chemistry and Metal Complexes

  • Results : Metal complexes exhibit diverse properties, such as catalytic activity, DNA binding, or enzyme inhibition.